N-[3,5-dimethyl-1-(1-naphthylmethyl)-1H-pyrazol-4-yl]-2-pyridinecarboxamide

• IUPAC Name: N-[3,5-dimethyl-1-(naphthalen-1-ylmethyl)pyrazol-4-yl]pyridine-2-carboxamide
• InChI: InChI=1S/C22H20N4O/c1-15-21(24-22(27)20-12-5-6-13-23-20)16(2)26(25-15)14-18-10-7-9-17-8-3-4-11-19(17)18/h3-13H,14H2,1-2H3,(H,24,27)
• InChI Key: CZDYYARETAQIPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC2=CC=CC3=CC=CC=C32)C)NC(=O)C4=CC=CC=N4
• Molecular Formula: C22H20N4O
• Molecular Weight: 356.4 g/mol

Description

N-[3,5-dimethyl-1-(1-naphthylmethyl)-1H-pyrazol-4-yl]-2-pyridinecarboxamide, also known as DMP785, is a novel small molecule that has been widely studied in scientific research. It is a potent and selective inhibitor of the glycine transporter 1 (GlyT1), which is a transmembrane protein that plays an important role in regulating glycine neurotransmission in the central nervous system.

Mechanism of Action

N-[3,5-dimethyl-1-(1-naphthylmethyl)-1H-pyrazol-4-yl]-2-pyridinecarboxamide acts as a competitive inhibitor of GlyT1, which is responsible for the reuptake of glycine from the synaptic cleft. By inhibiting GlyT1, this compound increases the concentration of glycine in the synaptic cleft, which enhances NMDA receptor function and increases glutamate release. This mechanism of action has been implicated in the cognitive-enhancing and antidepressant effects of this compound.
Biochemical and physiological effects:
This compound has been shown to increase extracellular glycine levels in the prefrontal cortex and hippocampus, which are regions of the brain that are involved in cognitive and emotional processing. It has also been shown to increase NMDA receptor function and glutamate release in these regions, which may contribute to its cognitive-enhancing and antidepressant effects. Additionally, this compound has been shown to increase acetylcholine release in the prefrontal cortex, which may contribute to its potential therapeutic effects in Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3,5-dimethyl-1-(1-naphthylmethyl)-1H-pyrazol-4-yl]-2-pyridinecarboxamide in lab experiments is its high selectivity and potency for GlyT1, which allows for precise manipulation of glycine neurotransmission. However, one limitation is its relatively short half-life in vivo, which may require frequent dosing in animal studies.

Future Directions

There are several potential future directions for research on N-[3,5-dimethyl-1-(1-naphthylmethyl)-1H-pyrazol-4-yl]-2-pyridinecarboxamide. One direction is to further investigate its potential therapeutic effects in neurological and psychiatric disorders, including schizophrenia, depression, anxiety, and Alzheimer's disease. Another direction is to explore its potential as a cognitive enhancer in healthy individuals. Additionally, future research could focus on improving the pharmacokinetic properties of this compound to increase its efficacy and reduce dosing frequency.

Synthesis Methods

The synthesis of N-[3,5-dimethyl-1-(1-naphthylmethyl)-1H-pyrazol-4-yl]-2-pyridinecarboxamide involves a multi-step process that starts with the reaction of 2-chloronicotinic acid with 1-bromo-3,5-dimethyl-1H-pyrazole in the presence of a base to form the intermediate compound, 2-(3,5-dimethyl-1H-pyrazol-1-yl)nicotinic acid. This intermediate is then reacted with 1-naphthylmethylamine to form the final product, this compound.

Scientific Research Applications

N-[3,5-dimethyl-1-(1-naphthylmethyl)-1H-pyrazol-4-yl]-2-pyridinecarboxamide has been extensively studied in scientific research for its potential therapeutic applications in various neurological and psychiatric disorders, including schizophrenia, depression, anxiety, and Alzheimer's disease. It has been shown to enhance NMDA receptor function and increase glutamate release in the prefrontal cortex, which may contribute to its cognitive-enhancing and antidepressant effects.